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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole

CAS No.: 3484-23-9

Cat. No.: B1268853

Get Quote

Executive Summary
2-Methyl-6-nitro-1H-indole (CAS: 3484-23-9) is a substituted indole derivative characterized

by a methyl group at the C2 position and a nitro group at the C6 position.[1][2][3] It serves as a

pivotal intermediate in the synthesis of tryptamine analogs, melatonin derivatives, and kinase

inhibitors. Its synthesis via the Fischer Indole method presents specific regiochemical

challenges (C4 vs. C6 cyclization) that require precise reaction engineering to optimize.

Part 1: Nomenclature & Structural Analysis
Core Identity
The IUPAC name 2-methyl-6-nitro-1H-indole describes a fused bicyclic structure consisting of

a benzene ring fused to a pyrrole ring. The numbering initiates at the nitrogen atom (position 1)

and proceeds counter-clockwise around the fused system.

IUPAC Name: 2-methyl-6-nitro-1H-indole[3]

CAS Registry Number: 3484-23-9

Molecular Formula:
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SMILES:CC1=CC2=C(N1)C=C(C=C2)[O-]

InChIKey:QYRWLOIXPQRTLO-UHFFFAOYSA-N[3]

Electronic Properties
The C6-nitro substituent is a strong electron-withdrawing group (EWG). This significantly alters

the electronic landscape of the indole core compared to the parent molecule:

Acidity: The N-H proton at position 1 is more acidic (

lower than unsubstituted indole's ~16.2) due to the inductive and resonance withdrawal of
the nitro group, stabilizing the conjugate base.

Nucleophilicity: The C3 position, typically the most nucleophilic site in indoles, has reduced

electron density. This makes electrophilic aromatic substitution (EAS) at C3 slower compared

to 2-methylindole.

Part 2: Synthetic Architecture & Regioselectivity
The primary route to 2-methyl-6-nitro-1H-indole is the Fischer Indole Synthesis. However,

using 3-nitrophenylhydrazine as the starting material introduces a critical regioselectivity

challenge.

The Regioselectivity Paradox
When 3-nitrophenylhydrazine reacts with acetone (or a ketone equivalent), the formation of the

hydrazone is followed by a [3,3]-sigmatropic rearrangement. The rearrangement can occur at

two distinct ortho-positions on the benzene ring:

Path A (Para to Nitro): Cyclization occurs at the carbon para to the nitro group, yielding the 6-

nitro isomer.

Path B (Ortho to Nitro): Cyclization occurs at the carbon ortho to the nitro group, yielding the

4-nitro isomer.

Expert Insight: Steric hindrance and electronic factors generally favor Path A, leading to 2-
methyl-6-nitro-1H-indole as the major product. The nitro group at the ortho position (in Path

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/US20070083053A1/en
https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#technical-guide-2-methyl-6-nitro-1h-indole
https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#technical-guide-2-methyl-6-nitro-1h-indole
https://www.benchchem.com/product/b1268853/docs?utm_src=pdf-body#technical-guide-2-methyl-6-nitro-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B) creates significant steric clash during the formation of the new C-C bond. Consequently, the

6-nitro isomer is thermodynamically and kinetically favored, though the 4-nitro isomer often

forms as a minor impurity that must be removed via fractional recrystallization.

Visualizing the Reaction Pathway
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Figure 1: Mechanistic pathway of Fischer Indole Synthesis highlighting the regioselective

divergence toward the 6-nitro isomer.

Part 3: Physicochemical Profile
Accurate physicochemical data is essential for formulation and assay development.

Property Value / Description Source Reliability

Physical State Yellow crystalline solid High (Observed)

Molecular Weight 176.17 g/mol Calculated

Melting Point 158–162 °C (varies by purity) Moderate (Lit. range)

Solubility
Soluble in DMSO, DMF, Ethyl

Acetate; Low in Water
High

LogP (Predicted) ~2.3 Consensus Model

pKa (NH) ~14.5 (Estimated) Structure-Based

Note on Melting Point: Literature values for nitroindoles vary significantly based on isomeric

purity. While 2-methyl-4-nitroindole melts at higher temperatures (~192°C), the 6-nitro isomer

typically exhibits a lower melting range.
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Part 4: Medicinal Chemistry Applications
Aromatase Inhibition & Melatonin Analogues
The indole scaffold is structurally homologous to melatonin. Derivatives of 2-methylindole,

particularly those with substitutions at C6 (like the nitro group, which can be reduced to an

amine or amide), have been investigated as aromatase inhibitors (CYP19A). Inhibition of this

enzyme is a key therapeutic strategy for estrogen-receptor-positive (ER+) breast cancer [1].

Kinase Inhibitor Scaffolds
The 6-nitro group is frequently reduced to a 6-amino group (2-methyl-6-aminoindole). This

amino-indole serves as a privileged scaffold for designing ATP-competitive kinase inhibitors.

The amino group can form critical hydrogen bonds with the hinge region of kinase domains

(e.g., VEGFR, PDGFR), similar to the binding mode seen in drugs like Pazopanib (though

Pazopanib uses an indazole core, the pharmacophore logic is parallel) [2].

Drug Discovery Workflow
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Figure 2: Application of 2-methyl-6-nitro-1H-indole as a precursor in combinatorial library

generation.

Part 5: Experimental Protocol
Objective: Synthesis of 2-Methyl-6-nitro-1H-indole via Fischer Indole Synthesis. Scale: 10

mmol basis.

Materials
3-Nitrophenylhydrazine hydrochloride (1.90 g, 10 mmol)

Acetone (excess, acts as solvent/reactant) or Acetone dimethyl acetal

Polyphosphoric Acid (PPA) or Glacial Acetic Acid/H2SO4

Ethyl Acetate (for extraction)

Sodium Bicarbonate (sat.[4] aq.)

Methodology
Hydrazone Formation: Dissolve 3-nitrophenylhydrazine hydrochloride in 20 mL of glacial

acetic acid. Add 1.0 mL of acetone (slight excess). Stir at room temperature for 30 minutes

until the hydrazone precipitates or the solution clarifies (depending on solvent choice).

Cyclization: Add 5 mL of concentrated sulfuric acid dropwise (exothermic). Heat the mixture

to reflux (approx. 90-100°C) for 2–3 hours. Monitor via TLC (System: Hexane/EtOAc 3:1).

Checkpoint: The disappearance of the hydrazone spot and appearance of a fluorescent

indole spot indicates progress.

Quench & Workup: Cool the reaction mixture to room temperature. Pour slowly onto 100g of

crushed ice/water.

Neutralization: Carefully neutralize the slurry with saturated
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or

solution until pH ~8. The crude indole will precipitate as a yellow/brown solid.

Extraction: Extract the aqueous layer with Ethyl Acetate (

mL). Combine organic layers, dry over anhydrous

, and concentrate in vacuo.

Purification (Crucial Step): The crude residue contains both 4-nitro and 6-nitro isomers.

Recrystallization:[4] Dissolve in hot ethanol. The 6-nitro isomer is typically less soluble and

crystallizes out first upon cooling.

Chromatography: If high purity is required, perform column chromatography on silica gel

(Gradient: 0-20% EtOAc in Hexanes). The 6-nitro isomer usually elutes after the 4-nitro

isomer due to higher polarity interaction with silica.

Safety & Handling
Nitro Compounds: Potentially explosive if heated dry under confinement.

Hydrazines: Known suspected carcinogens and skin sensitizers. Handle in a fume hood.

GHS Classification: H302 (Harmful if swallowed), H315 (Causes skin irritation).
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Industrial Application (Patent)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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